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Compound of Interest

Compound Name: 4,6-Dimethylindan

Cat. No.: B155056

4,6-Dimethylindan: A Technical Guide for
Researchers

An In-depth Examination of its Physicochemical Properties, Synthesis, and Potential Biological
Significance

This technical guide provides a comprehensive overview of 4,6-Dimethylindan, a substituted
indan derivative of interest to researchers in medicinal chemistry and drug development. This
document details its fundamental chemical properties, outlines a plausible experimental
protocol for its synthesis, and explores the potential biological activities and signaling pathways
associated with the broader class of indan derivatives.

Core Compound Information
CAS Number: 1685-82-1[1][2]

Molecular Formula: C11H14[1][2]

Physicochemical and Spectroscopic Data

A summary of key quantitative data for 4,6-Dimethylindan and a closely related isomer is
presented in the table below. Note that specific experimental spectroscopic data for 4,6-
Dimethylindan is not readily available in the public domain; therefore, data for a related
compound, 4,7-Dimethyl-indan-1-one, is included for comparative purposes.
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Property Value Source
Molecular Weight 146.23 g/mol [2]

CAS Number 1685-82-1 [1][2]
Molecular Formula Ci11H14 [11[2]

) Chemical shifts (ppm): Multiple
13C NMR of 4,7-Dimethyl-

) peaks, refer to source for full SpectraBase
indan-1-one (Reference)

spectrum.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4,6-Dimethylindan is not
extensively documented in publicly accessible literature, a plausible route is via the Friedel-
Crafts alkylation of m-xylene. The following protocol is a representative method based on
general principles of this reaction.

Synthesis of 4,6-Dimethylindan via Friedel-Crafts
Alkylation

Obijective: To synthesize 4,6-Dimethylindan by the alkylation of m-xylene.

Materials:

m-Xylene (1,3-dimethylbenzene)

o 3-Chloropropene (Allyl chloride)

e Anhydrous Aluminum Chloride (AICI3)

e Dry Dichloromethane (CH2Cl2)

e Hydrochloric Acid (HCI), 2M solution

e Saturated Sodium Bicarbonate (NaHCOs3) solution

e Anhydrous Magnesium Sulfate (MgSOa)
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« Rotary evaporator

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

e Magnetic stirrer and heating mantle
Procedure:

Reaction Setup: A dry, 500 mL three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a dropping funnel is set up in a fume hood. The apparatus is
protected from atmospheric moisture using drying tubes.

Reagent Addition: The flask is charged with anhydrous aluminum chloride (1.2 equivalents)
and dry dichloromethane (200 mL). The suspension is cooled to 0°C in an ice bath. A
solution of m-xylene (1.0 equivalent) in dry dichloromethane (50 mL) is added to the
dropping funnel.

Alkylation: The m-xylene solution is added dropwise to the stirred AICIs suspension over 30
minutes, maintaining the temperature at 0°C. Subsequently, a solution of 3-chloropropene
(1.1 equivalents) in dry dichloromethane (50 mL) is added dropwise over 1 hour.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for an additional 12-18 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

Workup: The reaction mixture is carefully poured onto crushed ice with constant stirring. 2M
Hydrochloric acid is added to dissolve the aluminum salts. The organic layer is separated,
and the aqueous layer is extracted with dichloromethane (2 x 50 mL).

Purification: The combined organic extracts are washed with saturated sodium bicarbonate
solution (100 mL) and then with brine (100 mL). The organic layer is dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

Final Product: The crude product is purified by column chromatography on silica gel using a
suitable eluent (e.g., hexane or a hexane/ethyl acetate gradient) to yield pure 4,6-
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Dimethylindan.

Characterization: The structure and purity of the synthesized 4,6-Dimethylindan should be
confirmed using spectroscopic methods such as *H NMR, 3C NMR, and Mass Spectrometry.

Potential Biological Activity and Signaling Pathways

Specific biological activities and signaling pathways for 4,6-Dimethylindan have not been
extensively studied. However, the indan core structure and its derivatives, particularly
indanones, are recognized as privileged scaffolds in medicinal chemistry.[1][2]

General Biological Activities of Indan Derivatives

Derivatives of the indan scaffold have been reported to exhibit a wide range of biological
activities, including:

o Anticancer Properties: Certain indanones have demonstrated potential as anticancer agents.

[1][]

e Antimicrobial and Antiviral Effects: The indan moiety is present in compounds with
antimicrobial and antiviral properties.[1][2]

e Neuroprotective Effects: A notable example is Donepezil, an indanone derivative used in the
treatment of Alzheimer's disease, which acts as an acetylcholinesterase inhibitor.[1][2]

Given these precedents, 4,6-Dimethylindan could serve as a valuable starting point for the
design and synthesis of novel therapeutic agents.

Hypothetical Signaling Pathway

The diagram below illustrates a generalized signaling pathway that is often implicated in cancer
and inflammation, and which can be modulated by various small molecules. While not specific
to 4,6-Dimethylindan, it represents a plausible target for biologically active indan derivatives.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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